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Compound of Interest

Compound Name: 5-(Benzyloxy)pentanoic acid
CAS No.: 64740-39-2
Cat. No.: B109867
Get Quote
. J

This guide provides a comprehensive technical overview of 5-benzyloxyvaleric acid, a molecule
of significant interest in polymer chemistry and as a versatile building block in medicinal
chemistry. Designed for researchers, scientists, and drug development professionals, this
document delves into the compound's chemical structure, physicochemical properties,
synthesis, reactivity, and applications, grounding all claims in established scientific literature.

Molecular Architecture and Core Properties

5-Benzyloxyvaleric acid, also known as 5-(benzyloxy)pentanoic acid, is a carboxylic acid
featuring a benzyl ether protecting group on the terminal carbon of a five-carbon aliphatic
chain.[1] This structure bestows upon it a uniqgue combination of properties derived from its
aromatic and aliphatic components.

Chemical Structure and Identification

o Chemical Name: 5-Benzyloxyvaleric acid

e Synonyms: 5-(Benzyloxy)pentanoic acid, 5-Benzoxypentanoic Acid[1]
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e CAS Number: 64740-39-2
e Molecular Formula: C12H1603[1]
e Molecular Weight: 208.25 g/mol [1]

The molecule's structure consists of a pentanoic acid backbone where the hydroxyl group at
the 5-position is protected by a benzyl group. This benzyloxy moiety is crucial, rendering the
hydroxyl group inert to many reaction conditions while being readily removable when desired.

Physicochemical Properties

A thorough understanding of the physical properties of 5-benzyloxyvaleric acid is essential for
its handling, purification, and application in various synthetic protocols.

Property Value Source
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Note: Experimentally determined values for melting point, boiling point, and density are not
consistently reported in the surveyed literature. Researchers should consider experimental
determination for specific applications.

Spectral Data for Structural Elucidation

Spectroscopic data is paramount for the unambiguous identification and characterization of 5-
benzyloxyvaleric acid. While specific experimental spectra for this compound are not widely
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published, the expected spectral features can be predicted based on its functional groups.

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons of the benzyl group (typically a multiplet around 7.3 ppm), a singlet for the
benzylic methylene protons (~4.5 ppm), and multiplets for the aliphatic chain protons, along
with a broad singlet for the carboxylic acid proton.

e 13C NMR: The carbon NMR spectrum would display signals for the aromatic carbons, the
benzylic methylene carbon, the aliphatic carbons of the pentanoic acid chain, and a
downfield signal for the carbonyl carbon of the carboxylic acid.

« Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a broad O-H stretching
band for the carboxylic acid (around 3000 cm~1), a sharp C=0 stretching peak for the
carbonyl group (1710 cm~1), and C-O stretching bands for the ether linkage.

Synthesis and Manufacturing

The most common and efficient laboratory-scale synthesis of 5-benzyloxyvaleric acid is
achieved through the Williamson ether synthesis. This method involves the reaction of a
suitable 5-halopentanoic acid or its ester with benzyl alcohol in the presence of a base, or the
reaction of a 5-hydroxypentanoic acid derivative with a benzyl halide.[1]

Williamson Ether Synthesis: A Validated Protocol

The Williamson ether synthesis is a robust and well-established method for forming ethers.[2]

In the context of 5-benzyloxyvaleric acid, this typically involves the deprotonation of a hydroxyl
group to form an alkoxide, which then acts as a nucleophile to displace a halide from a benzyl
derivative.

Conceptual Experimental Protocol:

o Starting Material Preparation: Begin with a protected form of 5-hydroxypentanoic acid, such
as its methyl or ethyl ester, to avoid interference from the carboxylic acid functionality.

o Deprotonation: In an anhydrous aprotic solvent (e.g., THF or DMF), treat the 5-
hydroxypentanoate ester with a strong base like sodium hydride (NaH) at 0 °C to form the
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corresponding alkoxide. The evolution of hydrogen gas indicates the progress of the
reaction.

e Nucleophilic Substitution: To the solution of the alkoxide, add benzyl bromide or benzyl
chloride dropwise at O °C. Allow the reaction to warm to room temperature and stir for
several hours until completion, which can be monitored by thin-layer chromatography (TLC).

e Workup and Purification: Quench the reaction with a saturated aqueous solution of
ammonium chloride. Extract the product into an organic solvent such as ethyl acetate. Wash
the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure. The crude product can be purified by column chromatography on silica
gel.

o Hydrolysis: The resulting benzyloxy ester is then hydrolyzed to the carboxylic acid using
standard conditions, such as treatment with lithium hydroxide in a mixture of THF and water,
followed by acidic workup.

Diagram: Williamson Ether Synthesis Workflow

Step 1: Deprotonation

5-Hydroxypentanoate Ester L0l
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5-Benzyloxyvaleric Acid
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-benzyloxyvaleric acid.

Chemical Reactivity and Mechanistic Insights
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The chemical behavior of 5-benzyloxyvaleric acid is dictated by its two primary functional
groups: the carboxylic acid and the benzyl ether.

Reactions of the Carboxylic Acid Group

The carboxylic acid moiety undergoes typical reactions of this functional class, including:
 Esterification: Reaction with alcohols in the presence of an acid catalyst to form esters.

+ Amide Formation: Conversion to amides via activation with coupling agents (e.g., DCC,
EDC) followed by reaction with amines.

e Reduction: Reduction to the corresponding primary alcohol, 5-benzyloxypentan-1-ol, using
strong reducing agents like lithium aluminum hydride (LiAIH4).[1]

Reactions of the Benzyl Ether Group

The benzyloxy group is a robust protecting group, stable to a wide range of reaction conditions.
However, it can be cleaved when desired through several methods:

o Catalytic Hydrogenolysis: This is the most common method for deprotection, involving
hydrogenation over a palladium catalyst (e.g., Pd/C).[3] This reaction is clean, typically
affording toluene and the deprotected alcohol.

» Oxidative Cleavage: In some cases, the benzyl ether can be cleaved oxidatively.[1]

» Acidic Cleavage: Strong acids can cleave the benzyl ether, although this method is less
common due to the potential for side reactions.

The stability of the benzyl ether is attributed to the resonance stabilization of the benzylic
radical, cation, or anion intermediates that may form during cleavage reactions.[4]

Applications in Research and Development

5-Benzyloxyvaleric acid is a valuable intermediate in several areas of chemical science, from
polymer synthesis to the development of new therapeutic agents.

Polymer Chemistry
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A significant application of 5-benzyloxyvaleric acid is in the synthesis of functionalized
polyesters. It can be used in lipase-catalyzed ring-opening polymerization of d-valerolactone
derivatives to produce copolyesters.[1] This enzymatic approach offers a green and sustainable
route to biocompatible and biodegradable polymers with tailored properties.

6-Valerolactone

5-Benzyloxyvaleric Acid
(Functional Monomer)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzyloxyvaleric-acid-for-advanced-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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